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Compound of Interest

Compound Name: 3-(Morpholin-4-yl)butanenitrile

Cat. No.: B2546118 Get Quote

Technical Support Center: 3-(Morpholin-4-
yl)butanenitrile
Disclaimer: The following information is provided for guidance purposes only and is based on

data for structurally related compounds and general chemical safety principles. A specific

Safety Data Sheet (SDS) for 3-(Morpholin-4-yl)butanenitrile was not publicly available at the

time of this document's creation. Users must conduct a thorough risk assessment and consult a

certified safety professional before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-(Morpholin-4-yl)butanenitrile?

A: While specific data is unavailable, based on the morpholine and nitrile functional groups,

potential hazards include:

Toxicity: Nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin.

They can release cyanide in the body.

Irritation: It may cause skin, eye, and respiratory tract irritation.

Flammability: Similar organic nitriles can be flammable liquids.

Q2: What are the recommended storage conditions for 3-(Morpholin-4-yl)butanenitrile?
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A: It is recommended to store the compound in a tightly closed container in a cool, dry, and

well-ventilated area, away from heat, sparks, and open flames. It should be stored separately

from strong oxidizing agents, strong acids, and strong bases.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A: Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety

goggles with side shields or a face shield, and a lab coat. Work should be conducted in a well-

ventilated fume hood to avoid inhalation of vapors.

Q4: How should I dispose of waste containing 3-(Morpholin-4-yl)butanenitrile?

A: Dispose of contents and container in accordance with local, regional, and national

regulations. Do not allow the material to enter drains or waterways.

Troubleshooting Guides
Scenario 1: Inconsistent reaction yield or purity.

Question: My reaction involving 3-(Morpholin-4-yl)butanenitrile is giving low yields and

multiple side products. What could be the cause?

Answer:

Reagent Purity: Verify the purity of your 3-(Morpholin-4-yl)butanenitrile and other

reactants. Impurities can interfere with the reaction.

Reaction Conditions:

Temperature: Ensure the reaction temperature is precisely controlled. Side reactions

may be favored at higher or lower temperatures.

Atmosphere: Consider if your reaction is sensitive to air or moisture. Running the

reaction under an inert atmosphere (e.g., nitrogen or argon) may improve the outcome.

Solvent: The choice of solvent is critical. Ensure it is dry and appropriate for the reaction

chemistry.
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pH Control: If applicable, monitor and control the pH of the reaction mixture, as morpholine

derivatives can act as bases.

Scenario 2: Difficulty in dissolving the compound.

Question: I am having trouble dissolving 3-(Morpholin-4-yl)butanenitrile in my chosen

solvent. What can I do?

Answer:

Solvent Selection: Information on the solubility of this specific compound is limited.

Experiment with a range of solvents of varying polarity. Based on its structure, consider

solvents like dichloromethane, chloroform, ethyl acetate, or acetonitrile.

Gentle Heating: Gentle warming and sonication can aid in dissolution. However, be

cautious of potential degradation if the compound is heat-sensitive.

Co-solvent System: Using a mixture of solvents can sometimes improve solubility.

Quantitative Data Summary
The following table summarizes physical and chemical properties of structurally related

compounds. Note: This data is for analogous compounds and should be used as an estimation

only.
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Property
4-
Morpholinebutanen
itrile

3-
Morpholinopropan
enitrile

Butyronitrile

Molecular Formula C₈H₁₄N₂O C₇H₁₂N₂O C₄H₇N

Molecular Weight 154.21 g/mol 140.18 g/mol 69.10 g/mol

Appearance Not specified Not specified Colorless liquid

Boiling Point Not available Not available 116-118 °C

Melting Point Not available Not available -112 °C

Flash Point Not available Not available 17 °C

Solubility Not specified Not specified
Soluble in alcohol and

ether

Experimental Workflow: General Handling Protocol
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General Handling Workflow for 3-(Morpholin-4-yl)butanenitrile
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Caption: A generalized workflow for the safe handling of 3-(Morpholin-4-yl)butanenitrile.
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Logical Relationship: Hazard Mitigation Strategy
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Caption: Relationship between potential hazards and recommended control measures.

To cite this document: BenchChem. [Proper handling and storage of 3-(Morpholin-4-
yl)butanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546118#proper-handling-and-storage-of-3-
morpholin-4-yl-butanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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